Cas no 182276-42-2 (Benzene,1-isocyano-3-(trifluoromethyl)-)

Benzene,1-isocyano-3-(trifluoromethyl)- Properties

Names and Identifiers

• Benzene,1-isocyano-3-(trifluoromethyl)-
• 3-ISOCYANOBENZOTRIFLUORIDE
• 3-Isocyanobenzzotrifluoride
• HANSA ISN-0007
• BIO-FARMA BF001487
• 1-(TRIFLUOROMETHYL)-3-ISOCYANOBENZENE
• Benzene, 1-isocyano-3-(trifluoromethyl)- (9CI)
• GS-0096
• EN300-1177014
• 182276-42-2
• 1-isocyano-3-(trifluoromethyl)benzene
• Benzene, 1-isocyano-3-(trifluoromethyl)-
• AKOS001476923
• XUDAGRPFMIKMQK-UHFFFAOYSA-N
• SCHEMBL324927
• +Expand

• MDL： MFCD02664548
• InChIKey： XUDAGRPFMIKMQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H4F3N/c1-12-7-4-2-3-6(5-7)8(9,10)11/h2-5H
• SMILES： [C-]#[N+]C1=CC=CC(=C1)C(F)(F)F

Computed Properties

• Exact Mass: 171.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.03
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• LogP: 2.48690
• PSA: 0.00000
• Flash Point: 75.1±15.0 °C
• Color/Form: NA

Benzene,1-isocyano-3-(trifluoromethyl)- Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
• Signal Word：warning

Benzene,1-isocyano-3-(trifluoromethyl)- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%